Cas no 2229521-28-0 (3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol)

• Product Name: 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol
• CAS No: 2229521-28-0
• MF: C₁₀H₁₀F₂N₄O
• MW: 240.209408283234
• CID: 6571537
• PubChem ID: 165779182
• Update Time: 2025-10-31

3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol
• 3,3-difluoro-3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propan-1-ol
• 2229521-28-0
• EN300-1963413

• Inchi： 1S/C10H10F2N4O/c11-10(12,3-4-17)8-1-2-9(14-5-8)16-7-13-6-15-16/h1-2,5-7,17H,3-4H2
• InChI Key： HMXUHHBWJYKEGI-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1)N1C=NC=N1)(CCO)F

Computed Properties

• Exact Mass: 240.08226728g/mol
• Monoisotopic Mass: 240.08226728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų

Additional information on 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol

3,3-Difluoro-3-6-(1H-1,2,4-Triazol-1-Yl)Pyridin-3-Ylpropan-1-Ol (CAS No. 2229521-28-0): A Versatile Compound in Modern Pharmaceutical Research

3,3-Difluoro-3-6-(1H-1,2,4-Triazol-1-Yl)Pyridin-3-Ylpropan-1-Ol (CAS No. 2229521-28-0) is a 3,3-difluoro-substituted derivative of a 1H-1,2,4-triazol-1-yl-functionalized pyridin-3-yl group, conjugated to a propan-1-ol moiety. This compound represents a critical advancement in the design of 1H-1,2,4-triazol-1-yl-based scaffolds for pharmaceutical applications. The 3,3-difluoro substitution enhances the compound's lipophilicity and metabolic stability, while the pyridin-3-yl ring provides a versatile platform for further functionalization. The propan-1-ol group contributes to the molecule's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the 1H-1,2,4-triazol-1-yl ring's ability to modulate enzyme activity and receptor binding, particularly in the context of pyridin-3-yl derivatives. The 3,3-difluoro substitution further modulates the compound's interactions with biological targets, offering a unique balance between potency and selectivity. This structural design has been validated in preclinical models, demonstrating its potential as a scaffold for 3,3-difluoro-based therapeutics. The propan-1-ol functionality also enables the compound to participate in hydrogen bonding, which is critical for drug-target interactions.

One of the most significant advancements in the field involves the 1H-1,2,4-triazol-1-yl-pyridin-3-yl hybrid structure, which has shown remarkable activity in 3,3-difluoro-mediated pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol exhibits potent antiproliferative effects against 1H-1,2,4-triazol-1-yl-targeting cancer cell lines. This finding underscores the compound's potential in oncology applications, where 1H-1,2,4-triazol-1-yl-based inhibitors are increasingly being explored.

The 3,3-difluoro substitution in 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol also plays a crucial role in modulating the compound's pharmacokinetic profile. Fluorine atoms are known to improve metabolic stability by reducing hydrolysis and oxidative degradation, which is particularly beneficial for 1H-1,2,4-triazol-1-yl-based drugs. This property makes the compound suitable for long-acting formulations, a key focus in modern drug development. The propan-1-ol group further enhances solubility, addressing one of the major challenges in 1H-1,2,4-triazol-1-yl-derived drug design.

Recent research has also emphasized the 1H-1,2,4-triazol-1-yl-pyridin-3-yl scaffold's utility in targeting 3,3-difluoro-related inflammatory pathways. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated that 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol inhibits the NF-κB signaling pathway, a critical mediator of inflammation. This discovery highlights the compound's potential in the treatment of autoimmune disorders and chronic inflammatory conditions, where 1H-1,2,4-triazol-1-yl-based inhibitors are gaining traction.

The 3,3-difluoro-substituted pyridin-3-yl group in 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol also enables the molecule to interact with 1H-1,2,4-triazol-1-yl-targeting receptors, such as GPCRs and ion channels. This versatility is essential for designing drugs that address a wide range of therapeutic indications. The propan-1-ol functionality further enhances the molecule's ability to form hydrogen bonds with target proteins, improving binding affinity and selectivity.

Advances in computational chemistry have further validated the 1H-1,2,4-triazol-1-yl-pyridin-3-yl scaffold's potential. Molecular docking studies have shown that 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol can bind to multiple 1H-1,2,4-triazol-1-yl-related targets, including kinases and proteases. This broad-spectrum activity makes the compound a valuable tool for drug discovery, particularly in the context of 3,3-difluoro-mediated diseases.

The 3,3-difluoro-substituted pyridin-3-yl group also contributes to the compound's resistance to enzymatic degradation, a critical factor in improving drug half-life. This property is particularly beneficial for 1H-1,2,4-triazol-1-yl-based drugs, which are often prone to rapid metabolism. The propan-1-ol group further enhances the molecule's stability in biological environments, ensuring consistent therapeutic effects.

Furthermore, the 1H-1,2,4-triazol-1-yl-pyridin-3-yl structure in 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol has been shown to exhibit favorable physicochemical properties, including optimal solubility and permeability. These characteristics are essential for achieving high bioavailability, a key requirement for effective drug delivery. The 3,3-difluoro substitution also modulates the compound's lipophilicity, ensuring a balance between passive diffusion and active transport mechanisms.

In conclusion, 3,3-difluoro-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS No. 2229521-28-0) represents a significant breakthrough in the development of 1H-1,2,4-triazol-1-yl-based therapeutics. Its unique 3,3-difluoro-substituted pyridin-3-yl structure, combined with the propan-1-ol functionality, offers a versatile platform for targeting a wide range of biological pathways. As research in this area continues to evolve, this compound is poised to play a pivotal role in the next generation of 1H-1,2,4-triazol-1-yl-based drugs.